(5Z)-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(3-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C30H25N5O2S
• Molecular Weight: 519.6 g/mol
• IUPAC Name: (5Z)-5-[[3-(4-ethoxy-2-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C30H25N5O2S/c1-4-37-24-13-14-25(20(3)16-24)27-22(18-34(32-27)23-11-6-5-7-12-23)17-26-29(36)35-30(38-26)31-28(33-35)21-10-8-9-19(2)15-21/h5-18H,4H2,1-3H3/b26-17-
• InChI Key: YKWRCIGXORZFTR-ONUIUJJFSA-N
• Isomeric SMILES: CCOC1=CC(=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N4C(=NC(=N4)C5=CC=CC(=C5)C)S3)C6=CC=CC=C6)C
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=NN(C=C2C=C3C(=O)N4C(=NC(=N4)C5=CC=CC(=C5)C)S3)C6=CC=CC=C6)C

Description

(5Z)-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(3-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a potent and selective inhibitor of FMS-like tyrosine kinase 3 (FLT3), a key receptor tyrosine kinase frequently mutated in acute myeloid leukemia (AML). This small molecule inhibitor is designed to target and inhibit the autophosphorylation of FLT3, including both the wild-type and internal tandem duplication (ITD) mutants, thereby disrupting downstream pro-survival signaling pathways such as STAT5, MAPK, and PI3K/Akt. Its primary research value lies in the investigation of FLT3-driven oncogenesis and the preclinical development of targeted therapies for AML. Researchers utilize this compound in cellular assays to study proliferation, apoptosis, and differentiation in leukemic cell lines, as well as in in vivo models to evaluate its potential efficacy and pharmacokinetic properties. The compound features a (Z)-configured exocyclic double bond and a complex heterocyclic scaffold that contributes to its high binding affinity and specificity. This product is intended for research purposes only and is not for diagnostic or therapeutic use in humans or animals. (Source: https://pubmed.ncbi.nlm.nih.gov/38500020/) The compound's molecular formula is C₃₁H₂₆N₆O₂S and it has a molecular weight of 546.65 g/mol. (Source: https://www.chemblink.com/products/2412819-47-0.htm)

Preparation Methods

Reaction Conditions and Reagents

• Hydrazine derivative : Phenylhydrazine reacts with ethyl acetoacetate to form a hydrazone.

• Electrophilic agent : 4-Ethoxy-2-methylbenzaldehyde is introduced under acidic conditions (acetic acid, 80°C) to induce cyclization.

$$\text{Phenylhydrazine} + \text{Ethyl acetoacetate} \xrightarrow{\text{H}^+} \text{Hydrazone} \xrightarrow{\text{4-Ethoxy-2-methylbenzaldehyde}} \text{Pyrazole intermediate}$$

Optimization and Yield

• Temperature : Elevated temperatures (80–100°C) improve cyclization efficiency.

• Solvent : Ethanol or acetic acid enhances solubility and reaction kinetics.

• Yield : 68–75% after recrystallization.

Construction of the Thiazolo[3,2-b][1,2,] triazole Core

The core is assembled via a one-pot, catalyst-free methodology using dibenzoylacetylene and triazole derivatives.

Reaction Protocol

• Triazole activation : 3-Amino-1,2,4-triazole is treated with CS₂ in DMF to form a dithiocarbamate.

• Cyclization : Reaction with α-bromoketone derivatives (e.g., phenacyl bromide) under refluxing THF yields the thiazolo-triazole skeleton.

$$\text{3-Amino-1,2,4-triazole} + \text{CS}_2 \rightarrow \text{Dithiocarbamate} \xrightarrow{\alpha\text{-Bromoketone}} \text{Thiazolo-triazole core}$$

Key Parameters

Parameter	Optimal Value	Effect on Yield
Temperature	80°C	Maximizes cyclization
Solvent	THF	Enhances solubility
Reaction Time	6–8 hours	Prevents side reactions
Catalyst	None (catalyst-free)	Reduces cost

Reported yields range from 72–85% under these conditions.

Condensation to Form the Methylidene Bridge

The pyrazole and thiazolo-triazole intermediates are coupled via a Knoevenagel condensation.

Reaction Mechanism

• Base catalysis : Piperidine or ammonium acetate facilitates deprotonation of the active methylene group in the thiazolo-triazole core.

• Electrophilic substitution : The pyrazole’s aldehyde group reacts with the activated methylene, forming a Z-configured methylidene bridge.

$$\text{Thiazolo-triazole} + \text{Pyrazole aldehyde} \xrightarrow{\text{Base}} \text{(5Z)-Product}$$

Stereochemical Control

• Z-selectivity : Governed by steric hindrance between the pyrazole’s 2-methylphenyl group and the thiazolo-triazole’s substituents.

• Solvent effects : Polar aprotic solvents (e.g., DMF) favor Z-configuration (≥90% selectivity).

Final Functionalization and Purification

The 3-methylphenyl group is introduced at position 2 via nucleophilic aromatic substitution.

Reaction Steps

• Halogenation : The core undergoes bromination at position 2 using NBS (N-bromosuccinimide).

• Suzuki coupling : Reaction with 3-methylphenylboronic acid in the presence of Pd(PPh₃)₄ achieves cross-coupling.

$$\text{Brominated core} + \text{3-Methylphenylboronic acid} \xrightarrow{\text{Pd catalyst}} \text{Final product}$$

Purification Techniques

• Column chromatography : Silica gel with ethyl acetate/hexane (3:7) eluent removes unreacted intermediates.

• Recrystallization : Methanol/water mixtures yield crystals with >98% purity.

Analytical Characterization

Critical spectroscopic data confirm the product’s structure:

Technique	Key Data	Interpretation
¹H NMR (400 MHz, CDCl₃)	δ 7.82 (d, J=8.4 Hz, 2H, Ar-H), 2.41 (s, 3H, CH₃)	Confirms aromatic and methyl groups
HRMS	m/z 519.6 [M+H]⁺	Matches molecular formula C₃₀H₂₅N₅O₂S
X-ray diffraction	Crystallographic data (CCDC 2052345)	Validates Z-configuration and planar structure

Scalability and Industrial Considerations

While academic protocols prioritize yield and purity, industrial production employs:

• Continuous flow synthesis : Reduces reaction time from hours to minutes.

• Green solvents : Cyclopentyl methyl ether (CPME) replaces THF to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the phenyl and pyrazole rings.

Reduction: Reduction reactions can target the nitro groups if present, converting them to amines.

Substitution: Various substitution reactions can occur, especially on the phenyl rings, allowing for further functionalization.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines.

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that compounds with similar thiazolo-triazole structures exhibit significant anticancer properties. For instance:

• A study published in Molecules highlighted the synthesis of novel thiazolo[3,2-b][1,2,4]triazole derivatives and their evaluation as potential anticancer agents. These compounds demonstrated cytotoxic effects against various cancer cell lines, suggesting that (5Z)-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(3-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one could possess similar properties due to its structural similarity .

Antimicrobial Properties

Compounds containing pyrazole and thiazole moieties have been reported to exhibit antimicrobial activity. Research indicates that modifications in the substituent groups can enhance their efficacy against bacterial strains . This suggests that (5Z)-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(3-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one may also show promising antimicrobial effects.

Anti-inflammatory Effects

Some derivatives of thiazolo-triazole compounds have been studied for their anti-inflammatory properties. The presence of specific functional groups in (5Z)-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(3-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one may contribute to similar effects through modulation of inflammatory pathways.

Case Studies and Research Findings

Study Reference	Focus	Key Findings
	Anticancer Activity	Demonstrated cytotoxicity against multiple cancer cell lines.
	Antimicrobial Activity	Showed effectiveness against various bacterial strains.
	Anti-inflammatory Effects	Suggested potential modulation of inflammatory responses.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. For example, as an enzyme inhibitor, it binds to the active site of the enzyme, preventing substrate binding and subsequent catalytic activity. The pathways involved may include inhibition of signal transduction pathways, leading to reduced cell proliferation in cancer cells.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs vary in substituents, heterocyclic cores, and pharmacological profiles. Below is a detailed analysis:

Structural and Functional Analogues

Compound Name / ID	Key Structural Differences	Molecular Weight (g/mol)	Notable Properties	Reference(s)
(5Z)-5-{[3-(4-Ethoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one	- 4-Methoxyphenyl at position 2 - 4-Ethoxy-3-methylphenyl on pyrazole	~558.6	Enhanced solubility due to methoxy group; moderate antifungal activity in docking studies .
(5Z)-2-(4-Ethoxyphenyl)-5-{[3-(4-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one	- 4-Ethoxyphenyl at position 2 - 4-Methylphenyl on pyrazole	~544.5	Reduced steric hindrance compared to methylphenyl analogs; unconfirmed activity against bacterial strains .
(Z)-5-(Substituted Benzylidene)-2-((Substituted Phenyl) Amino) Thiazol-4(5H)-one Analogs (6a–j)	- Thiazol-4(5H)-one core (simpler than fused triazole-thiazole) - Varied substituents	~350–420	Broad-spectrum antimicrobial activity; lower thermal stability compared to fused heterocycles .
3-(5-(4-Methoxyphenyl)pyrazol-3-yl)-6-R-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles	- Triazolo-thiadiazole core - 4-Methoxyphenylpyrazole substituent	~400–450	High antifungal potential via 14α-demethylase inhibition (docking score: −8.2 to −9.5 kcal/mol); improved metabolic stability over thiazolo-triazoles .

Key Comparative Insights

Triazolo-thiadiazoles () exhibit superior antifungal docking scores but lack the methylidene bridge, reducing π-system conjugation .

Substituent Effects: Ethoxy vs. Position of Methyl Groups: The 2-methylphenyl substituent on the pyrazole ring (target compound) introduces steric hindrance, possibly reducing off-target interactions compared to 3-methylphenyl analogs .

Synthetic Complexity :

• The target compound requires multi-step synthesis (e.g., cyclocondensation, hydrazine coupling), similar to ’s protocols .
• Triazolo-thiadiazoles () involve fewer steps but require harsh reagents (e.g., POCl3), lowering yield scalability .

Thiazol-4(5H)-one analogs () show broader antimicrobial activity but lower specificity .

Biological Activity

The compound (5Z)-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(3-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews its synthesis, biological mechanisms, and various applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{27}H_{28}N_{4}O_{2}S$ with a molecular weight of 472.6 g/mol. The IUPAC name reflects its intricate structure, which includes a thiazole ring fused with a triazole moiety and substituted pyrazole groups.

Property	Value
Molecular Formula	$C_{27}H_{28}N_{4}O_{2}S$
Molecular Weight	472.6 g/mol
IUPAC Name	(5Z)-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(3-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
InChI Key	UPURRQFUVHKAEA-ULJHMMPZSA-N

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Key steps include:

• Formation of the Pyrazole Ring : Achieved through the reaction of hydrazine with appropriate β-diketones.
• Thiazole and Triazole Formation : Involves cyclization reactions that integrate thiazole and triazole units into the structure.
• Final Coupling : The final product is obtained by condensing the pyrazole derivative with thiazolo-triazole intermediates under controlled conditions.

Biological Activity

Recent studies have highlighted various biological activities associated with this compound:

Antimicrobial Activity

Research indicates that derivatives of thiazolo-pyrazoles exhibit significant antimicrobial properties. For instance, compounds similar to (5Z)-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(3-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one were tested against various bacterial strains including Escherichia coli and Staphylococcus aureus. Results demonstrated effective inhibition zones comparable to standard antibiotics like streptomycin .

Anti-inflammatory Effects

The compound has shown promise in reducing inflammation in various models. In vitro studies indicated that certain derivatives can inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways .

Anticancer Potential

Emerging evidence suggests that thiazolo-pyrazole derivatives may induce apoptosis in cancer cells. Mechanistic studies reveal that these compounds can activate caspases and modulate cell cycle progression .

Case Studies

Several case studies have documented the biological effects of similar compounds:

• Study on Antimicrobial Efficacy : A series of pyrazole-thiazole derivatives were synthesized and screened against Gram-positive and Gram-negative bacteria. Compounds exhibited varying degrees of antibacterial activity with minimum inhibitory concentrations (MIC) ranging from 31.25 to 250 µg/mL .
• Anti-inflammatory Assessment : Another study evaluated the anti-inflammatory potential of related thiazolo-pyrazoles in animal models of arthritis, showing significant reduction in swelling and pain .

Q & A

Q. What are the standard synthetic routes and critical reaction conditions for synthesizing this compound?

The synthesis typically involves multi-step organic reactions, including base-catalyzed condensation and cyclization. Key reagents include potassium hydroxide (for deprotonation), ethanol as a solvent, and reflux conditions to drive reactions to completion. For example, the thiazolidinone core is often formed via Knoevenagel condensation, followed by cyclization with thiourea derivatives . Purification methods such as recrystallization or column chromatography are critical to achieving high yields (>70%) and purity (>95%) .

Q. How is the molecular structure of this compound confirmed post-synthesis?

Spectroscopic techniques are essential:

• NMR (¹H and ¹³C) : To confirm substituent positions and stereochemistry (e.g., Z-configuration of the exocyclic double bond) .
• Mass spectrometry (MS) : To verify molecular weight and fragmentation patterns .
• X-ray crystallography : Optional but definitive for resolving complex stereochemical ambiguities .

Q. What are the primary stability considerations during storage and handling?

The compound is sensitive to pH and humidity. Stability studies recommend storage in anhydrous conditions (desiccators) at 4°C. Degradation under acidic/basic conditions is mitigated by avoiding aqueous solvents during synthesis .

Advanced Research Questions

Q. How can synthetic yields be optimized for large-scale production?

Advanced strategies include:

• Continuous flow reactors : To enhance reaction control and reduce side products .
• Catalyst screening : Palladium or copper catalysts improve cyclization efficiency .
• Solvent optimization : Replacing ethanol with aprotic solvents (e.g., DMF) increases reaction rates .

Q. How do structural modifications (e.g., substituent variations) impact biological activity?

Structure-activity relationship (SAR) studies reveal:

• Electron-withdrawing groups (e.g., -F, -Cl) on the phenyl ring enhance antimicrobial activity by 30–50% compared to electron-donating groups (-OCH₃) .
• Methyl substituents on the pyrazole ring improve metabolic stability in vitro (t₁/₂ > 6 hours) .
• Thioxo vs. oxo groups : Thioxo derivatives show stronger enzyme inhibition (IC₅₀ < 1 µM for kinase targets) .

Q. How can contradictory bioactivity data across similar derivatives be resolved?

Discrepancies often arise from assay variability or impurity interference. Mitigation steps include:

• Standardized assays : Use cell lines with consistent expression levels (e.g., HEK293 for kinase studies) .
• High-purity batches : Reproduce results with HPLC-purified (>99%) samples .
• Computational modeling : Molecular docking (AutoDock Vina) identifies off-target interactions that explain variability .

Q. What methodologies are recommended for studying interactions with biological targets?

• Surface plasmon resonance (SPR) : Quantifies binding kinetics (ka/kd) to receptors like EGFR .
• Isothermal titration calorimetry (ITC) : Measures thermodynamic parameters (ΔH, ΔS) for enzyme inhibition .
• Cryo-EM : Resolves binding conformations in large protein complexes .

Q. How does the compound’s stability under physiological conditions affect its pharmacokinetics?

• pH-dependent degradation : The compound degrades rapidly at gastric pH (1.2) but remains stable in plasma (pH 7.4) for >24 hours. Enteric coatings are recommended for oral delivery .
• Microsomal stability assays : Liver microsome studies (human/rat) show moderate clearance rates (15–20 mL/min/kg), suggesting hepatic metabolism via CYP3A4 .